
Technical Support Center: Modifying BG11
Medium for Specific Species

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BG11

Cat. No.: B15580790 Get Quote

Welcome to the technical support center for BG11 medium modifications. This guide is

designed for researchers, scientists, and drug development professionals to provide

troubleshooting assistance and frequently asked questions (FAQs) for tailoring BG11 medium

to the specific needs of different algal and cyanobacterial species.

Frequently Asked Questions (FAQs)
Q1: Why is it necessary to modify the standard BG11 medium?

A1: The standard BG11 medium is a robust, general-purpose medium for a wide range of

cyanobacteria.[1][2] However, different species have varying optimal nutrient requirements for

growth, biomass production, and the synthesis of specific compounds. Modifications are often

necessary to:

Enhance growth rates and biomass yield for species with higher or lower nutrient demands.

Cultivate eukaryotic algae, which may have requirements not met by the standard

cyanobacteria-focussed recipe, such as the need for vitamins.[3]

Grow specialist species, like diatoms, which require silicate for frustule formation.

Induce the production of specific metabolites (e.g., lipids, pigments, or biofuels) by

introducing nutrient-limiting conditions.
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Culture marine species, which require the addition of salts to simulate their natural

environment.[2]

Q2: My BG11 medium forms a precipitate after autoclaving. Is this normal and can I still use it?

A2: Precipitation, often appearing as a white or yellowish cloudiness or sediment, is a common

issue when preparing BG11 medium, especially at higher concentrations. This is typically due

to the reaction of phosphate and calcium salts at high temperatures and pH during autoclaving.

While some minor precipitation might not inhibit the growth of robust species, heavy

precipitation can sequester essential nutrients, making them unavailable to the organisms.

To prevent this, you can:

Prepare the phosphate component separately, sterilize it by filtration, and add it to the

autoclaved and cooled medium.

Adjust the pH of the medium to ~7.5 before autoclaving, as a lower pH can help keep salts in

solution.[4]

Use a chelating agent like EDTA, which is already in the standard recipe, to help keep

minerals soluble.

Q3: My culture is turning a pale green or yellowish color. What could be the cause?

A3: A color change from a healthy green to a pale green or yellow (a phenomenon known as

chlorosis) is often indicative of nutrient deficiency, most commonly nitrogen.[2] Nitrogen is a

critical component of chlorophyll. Under nitrogen-limiting conditions, cells may start to degrade

chlorophyll, leading to a yellowish appearance. To address this, you can increase the

concentration of the nitrogen source (typically Sodium Nitrate, NaNO₃) in your BG11 medium.

Q4: Can I use a different nitrogen or phosphorus source than what is in the standard BG11
recipe?

A4: Yes, alternative nitrogen and phosphorus sources can be used, which may be beneficial for

certain species or experimental conditions. For example, urea can be a more effective nitrogen

source than nitrate for some species like Arthrospira platensis.[3] When substituting sources, it
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is crucial to ensure they are provided at an equivalent molar concentration of nitrogen or

phosphorus to the standard medium, unless the intention is to alter the nutrient levels.

Troubleshooting Guide: Visual Cues and Solutions
Use the following table to diagnose and address common culture problems based on visual

cues.

Visual Cue Potential Problem
Recommended BG11

Modification

Pale green or yellowish culture Nitrogen Deficiency

Increase NaNO₃

concentration. For severe

cases, a 50-100% increase

can be tested.

Dark green, almost bluish

culture with stunted growth
Phosphorus Deficiency[5][6]

Increase K₂HPO₄

concentration. A 25-50%

increase is a good starting

point.

Culture bleaching (turning

white)

Light shock or nutrient

depletion

Reduce light intensity for new

inoculations and ensure

nutrient levels are adequate for

the culture density.[7]

Clumped or aggregated cells pH imbalance or contamination

Check and adjust the pH of the

medium. Examine a sample

under a microscope for signs

of bacterial or fungal

contamination.

Poor growth of diatoms Silicate limitation

Add a sterile silicate source

(e.g., Sodium Silicate,

Na₂SiO₃) to the medium.

Species-Specific BG11 Modification Protocols
Standard BG11 Medium Composition
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The following table outlines the composition of the standard BG11 medium for reference.

Component Stock Solution (g/L)
Amount per 1L of

Medium
Final Concentration

NaNO₃ 150 10 mL 1.5 g/L

K₂HPO₄ 40 1 mL 0.04 g/L

MgSO₄·7H₂O 75 1 mL 0.075 g/L

CaCl₂·2H₂O 36 1 mL 0.036 g/L

Citric Acid 6 1 mL 0.006 g/L

Ferric Ammonium

Citrate
6 1 mL 0.006 g/L

EDTA (Disodium salt) 1 1 mL 0.001 g/L

Na₂CO₃ 20 1 mL 0.02 g/L

Trace Metal Solution See below 1 mL -

Trace Metal Solution g/L

H₃BO₃ 2.86

MnCl₂·4H₂O 1.81

ZnSO₄·7H₂O 0.222

Na₂MoO₄·2H₂O 0.39

CuSO₄·5H₂O 0.079

Co(NO₃)₂·6H₂O 0.0494

Modifications for Chlorella vulgaris
Chlorella vulgaris is a robust green alga that generally grows well in standard BG11. However,

for optimizing biomass or lipid production, the following modifications can be made.
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Objective Modification Component
Modified

Concentration

High Biomass Increase Nitrogen NaNO₃ 2.0 - 3.0 g/L

High Lipid Nitrogen Limitation NaNO₃ 0.15 - 0.75 g/L

Improved

Photosynthesis
Increased Magnesium MgSO₄·7H₂O 0.1 - 0.15 g/L

Modifications for Diatoms
Diatoms require silica to construct their cell walls (frustules). Standard BG11 lacks a silicate

source.

Objective Modification Component
Recommended Final

Concentration

Diatom Growth Add Silicate Na₂SiO₃·9H₂O 0.1 - 0.2 g/L

Note: The sodium silicate solution should be prepared separately, filter-sterilized, and added to

the cooled, autoclaved BG11 medium to prevent precipitation.

Modifications for Arthrospira platensis (Spirulina)
While Zarrouk's medium is more commonly used for Arthrospira platensis, BG11 can be

adapted. Key modifications include increasing the bicarbonate concentration to raise the pH

and alkalinity, which this species prefers.
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Component Standard BG11 (g/L)
Modified for A. platensis

(g/L)

NaNO₃ 1.5 2.5

K₂HPO₄ 0.04 0.5

NaHCO₃ Not in standard BG11 8.0 - 16.0

Na₂CO₃ 0.02 1.0

K₂SO₄ Not in standard BG11 1.0

NaCl Not in standard BG11 1.0

Modifications for Eukaryotic Algae (Vitamin
Supplementation)
Many eukaryotic algae are auxotrophic for certain vitamins, most commonly Vitamin B₁₂

(Cobalamin), Vitamin B₁ (Thiamine), and Biotin. A common approach is to add a vitamin

solution to the BG11 medium after it has been autoclaved and cooled.

Vitamin Stock Solution Concentration Amount per 1L of Medium

Vitamin B₁₂ 1 mg/mL 1 µL

Vitamin B₁ (Thiamine) 1 mg/mL 100 µL

Biotin 1 mg/mL 1 µL

Experimental Protocols
Preparation of Modified BG11 Medium

Prepare Stock Solutions: Individually dissolve each component of the BG11 medium (and

any additional components for your modification) in distilled or deionized water to create

concentrated stock solutions. Store these at 4°C.

Combine Macronutrients and Trace Metals: In a final culture vessel, add the required volume

of each stock solution (except phosphate and vitamins, if applicable) to approximately 80%
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of the final volume of distilled or deionized water.

Adjust pH: Check the pH of the medium and adjust to approximately 7.5 using 1M HCl or 1M

NaOH.[4]

Autoclave: Sterilize the medium by autoclaving at 121°C for 15-20 minutes.

Aseptic Additions: After the medium has cooled to room temperature, aseptically add the

filter-sterilized phosphate and vitamin solutions.

Final Volume: Bring the medium to the final volume with sterile distilled or deionized water.

Visualizations
Experimental Workflow for Preparing Modified BG11
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Caption: Workflow for the preparation of modified BG11 medium.
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Troubleshooting Logic for Common Culture Issues

Color Change Growth Issues

Potential Solutions

Culture Issue
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Increase Nitrogen
(e.g., NaNO3)

Increase Phosphorus
(e.g., K2HPO4) Reduce Light Intensity Check All Nutrient Levels Add Silicate (for diatoms) Check/Adjust pHCheck for Contamination

Click to download full resolution via product page

Caption: Troubleshooting guide for common algae culture problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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